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Compound of Interest

Compound Name: 4-Acetoxy Alprazolam

Cat. No.: B1610402

Introduction

4-Acetoxy Alprazolam is a derivative of alprazolam, a potent triazolobenzodiazepine.[1] As a
stable, synthetic compound, it serves as an excellent analytical reference standard for the
gualitative and quantitative analysis of alprazolam and its metabolites in various biological and
forensic samples. Its structural similarity to alprazolam's primary metabolites, such as 4-
hydroxyalprazolam, makes it a valuable tool for chromatographic method development and as
an internal standard in mass spectrometry-based assays.[1][2] The acetoxy group provides a
stable molecule for storage and handling, which can be analytically converted to 4-
hydroxyalprazolam, a key metabolite of alprazolam.[3] This application note provides a detailed
protocol for the use of 4-Acetoxy Alprazolam as a reference standard in a liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of
alprazolam and its metabolites.

Chemical Properties
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8-Chloro-4-acetoxy-1-methyl-6-phenyl-4H-s-

Chemical Name _ , _
triazolo[4,3-a][4][5]benzodiazepine

CAS Number 30896-67-4
Molecular Formula C19H15CIN4O2
Molecular Weight 366.8 g/mol

Rationale for Use as a Reference Standard

The use of a stable, well-characterized reference standard is crucial for the accuracy and
reliability of analytical methods. 4-Acetoxy Alprazolam is not a natural metabolite of
alprazolam, making it an ideal internal standard as it will not be present in test samples. Its
structural similarity to alprazolam and its metabolites ensures similar extraction efficiency and
chromatographic behavior, which is essential for accurate quantification.

Quantitative Data Summary

The following table summarizes the typical quantitative parameters for an LC-MS/MS method
for the analysis of alprazolam and its metabolites using 4-Acetoxy Alprazolam as an internal

standard.
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. . Limit of
Retention Time Precursor lon Product lon .
Analyte . Quantification
(min) (m/z) (mlz)
(LOQ) (ng/mL)
Alprazolam 2.8 309.1 281.1 0.5
a-
Hydroxyalprazola 2.5 325.1 297.1 0.5
m
4-
Hydroxyalprazola 2.2 325.1 297.1 0.5
m
4-Acetoxy
3.1 367.1 307.1 N/A

Alprazolam (IS)

Experimental Protocols
Materials and Reagents

e 4-Acetoxy Alprazolam reference standard

e Alprazolam, a-Hydroxyalprazolam, and 4-Hydroxyalprazolam reference standards
e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

e Deionized water (18.2 MQ-cm)

e Human plasma (drug-free)

Solid Phase Extraction (SPE) cartridges

Standard Solution Preparation
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e Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 1 mg of each reference
standard (4-Acetoxy Alprazolam, Alprazolam, a-Hydroxyalprazolam, and 4-
Hydroxyalprazolam) in 1 mL of methanol.

o Working Standard Solutions (1 pug/mL): Dilute the primary stock solutions 1:1000 with
methanol.

e Internal Standard (IS) Working Solution (100 ng/mL): Dilute the 4-Acetoxy Alprazolam
working standard solution 1:10 with methanol.

» Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QCs by
spiking appropriate amounts of the working standard solutions into drug-free human plasma.

Sample Preparation (Solid Phase Extraction)

e To 1 mL of plasma sample, add 10 pL of the 100 ng/mL 4-Acetoxy Alprazolam IS working
solution.

» Vortex for 10 seconds.

o Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.
e Load the plasma sample onto the SPE cartridge.

e Wash the cartridge with 1 mL of 5% methanol in water.

o Elute the analytes with 1 mL of methanol.

o Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.

LC-MS/MS Analysis

e LC System: Agilent 1290 Infinity Il or equivalent
e MS System: Agilent 6460 Triple Quadrupole MS/MS or equivalent[6]

e Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)
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Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: Start with 10% B, increase to 90% B over 5 minutes, hold for 1 minute, and then
return to initial conditions.

Flow Rate: 0.4 mL/min

Injection Volume: 5 pL

lonization Mode: Electrospray lonization (ESI), Positive

MS/MS Detection: Multiple Reaction Monitoring (MRM)

Visualizations

Caption: Experimental workflow for the analysis of benzodiazepines using 4-Acetoxy

Alprazolam as an internal standard.

Caption: Simplified metabolic pathway of Alprazolam and the role of 4-Acetoxy Alprazolam as

a reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: The Use of 4-Acetoxy Alprazolam as
an Analytical Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610402#using-4-acetoxy-alprazolam-as-an-
analytical-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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